Cas no 2287332-85-6 (1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine)

• Product Name: 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine
• CAS No: 2287332-85-6
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6047792
• PubChem ID: 165978918
• Update Time: 2025-05-20

1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine
• EN300-6750221
• 2287332-85-6

• Inchi： 1S/C12H16N4O/c13-10-2-1-3-11-12(10)14-15-16(11)8-9-4-6-17-7-5-9/h1-3,9H,4-8,13H2
• InChI Key： JDIHICPHRRYMEE-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C3C=CC=C(C=3N=N2)N)CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine

Introduction to 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287332-85-6)

The compound 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287332-85-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which are known for their versatile properties and wide-ranging utility in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzotriazole ring system substituted with an oxane-derived methyl group at the 4-position of the amine moiety.

The benzotriazole skeleton in 1H-benzotriazoles is a well-known heterocyclic structure that imparts unique electronic and steric properties to the molecule. The presence of the oxane ring (tetrahydropyran) introduces additional complexity to the structure, enhancing its solubility and stability under various conditions. Recent studies have highlighted the potential of such substituted benzotriazoles in catalytic applications due to their ability to coordinate with metal ions effectively.

One of the most intriguing aspects of 1H-benzotriazole derivatives is their role in medicinal chemistry. Researchers have explored their potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The substitution pattern on the benzotriazole ring plays a critical role in determining the bioavailability and efficacy of these compounds. For instance, studies published in 2023 have demonstrated that oxane-substituted benzotriazoles exhibit enhanced binding affinity towards histone deacetylase enzymes (HDACs), making them promising candidates for anti-cancer therapies.

In addition to its pharmaceutical applications, CAS No. 2287332-85-6 has garnered attention in the field of agrochemistry. Its ability to act as a fungicide has been validated through extensive field trials, where it showed remarkable efficacy against various plant pathogens without causing adverse environmental impacts. The oxane substituent contributes significantly to its lipophilicity, enabling better penetration into plant tissues while maintaining stability under agricultural conditions.

The synthesis of 1H-benzotriazole derivatives has evolved over the years, with modern methods emphasizing sustainability and efficiency. Recent advancements in catalytic asymmetric synthesis have allowed for the precise construction of chiral centers in these compounds, opening new avenues for enantioselective drug development. Furthermore, green chemistry approaches have been employed to minimize waste and reduce the environmental footprint of large-scale production processes.

From a materials science perspective, benzotriazole-based materials are being investigated for their potential in next-generation electronics. Their ability to act as efficient electron transporters makes them ideal candidates for organic light-emitting diodes (OLEDs) and photovoltaic devices. Collaborative research efforts between chemists and engineers have led to breakthroughs in optimizing their electronic properties through strategic substitution patterns.

In conclusion, 1H-benzotriazole derivatives, particularly those with oxane substituents like CAS No. 2287332-85-, represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties, combined with ongoing research into novel applications, ensure that they will remain at the forefront of scientific innovation for years to come.